Cas no 114213-72-8 (3-Quinolinecarboxylicacid,1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-8-methoxy-4-oxo-7-(1-piperazinyl)-)

• Product Name: 3-Quinolinecarboxylicacid,1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-8-methoxy-4-oxo-7-(1-piperazinyl)-
• CAS No: 114213-72-8
• MF: C₂₁H₁₈F₃N₃O₄
• MW: 433.38053560257
• CID: 164338
• PubChem ID: 465573
• Update Time: 2025-04-19

3-Quinolinecarboxylicacid,1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-8-methoxy-4-oxo-7-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylicacid,1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-8-methoxy-4-oxo-7-(1-piperazinyl)-
• 1-(2,4-difluorophenyl)-6-fluoro-8-methoxy-4-oxo-7-piperazin-1-ylquinoline-3-carboxylic acid
• DTXSID80150678
• 1-(2,4-difluorophenyl)-6-fluoro-8-methoxy-4-oxo-7-piperazin-1-yl-quinoline-3-carboxylic acid
• 114213-72-8
• 3-Quinolinecarboxylic acid, 1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-8-methoxy-4-oxo-7-(1-piperazinyl)-
• PD161318
• SCHEMBL9773828

• Inchi： 1S/C21H18F3N3O4/c1-31-20-17-12(9-15(24)18(20)26-6-4-25-5-7-26)19(28)13(21(29)30)10-27(17)16-3-2-11(22)8-14(16)23/h2-3,8-10,25H,4-7H2,1H3,(H,29,30)
• InChI Key： IMLGJAKOVVNZSV-UHFFFAOYSA-N
• SMILES： FC1=CC2C(C(C(=O)O)=CN(C3C=CC(=CC=3F)F)C=2C(=C1N1CCNCC1)OC)=O

Computed Properties

• Exact Mass: 433.12504
• Monoisotopic Mass: 433.12494055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• PSA: 82.11